3beta-hydroxy-16-methylpregna-5,16-dien-20-one
3beta-hydroxy-16-methylpregna-5,16-dien-20-one
Brand Name:
Vulcanchem
CAS No.:
1808-63-5
VCID:
VC0156990
InChI:
InChI=1S/C22H32O2/c1-13-11-19-17-6-5-15-12-16(24)7-9-21(15,3)18(17)8-10-22(19,4)20(13)14(2)23/h5,16-19,24H,6-12H2,1-4H3/t16-,17+,18-,19-,21-,22-/m0/s1
SMILES:
CC1=C(C2(CCC3C(C2C1)CC=C4C3(CCC(C4)O)C)C)C(=O)C
Molecular Formula:
C22H32O2
Molecular Weight:
328.5 g/mol
3beta-hydroxy-16-methylpregna-5,16-dien-20-one
CAS No.: 1808-63-5
Main Products
VCID: VC0156990
Molecular Formula: C22H32O2
Molecular Weight: 328.5 g/mol
| CAS No. | 1808-63-5 |
|---|---|
| Product Name | 3beta-hydroxy-16-methylpregna-5,16-dien-20-one |
| Molecular Formula | C22H32O2 |
| Molecular Weight | 328.5 g/mol |
| IUPAC Name | 1-[(3S,8R,9S,10R,13S,14S)-3-hydroxy-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C22H32O2/c1-13-11-19-17-6-5-15-12-16(24)7-9-21(15,3)18(17)8-10-22(19,4)20(13)14(2)23/h5,16-19,24H,6-12H2,1-4H3/t16-,17+,18-,19-,21-,22-/m0/s1 |
| Standard InChIKey | WYOKDIKHIXWWOC-LXIBVNSESA-N |
| Isomeric SMILES | CC1=C([C@]2(CC[C@H]3[C@H]([C@@H]2C1)CC=C4[C@@]3(CC[C@@H](C4)O)C)C)C(=O)C |
| SMILES | CC1=C(C2(CCC3C(C2C1)CC=C4C3(CCC(C4)O)C)C)C(=O)C |
| Canonical SMILES | CC1=C(C2(CCC3C(C2C1)CC=C4C3(CCC(C4)O)C)C)C(=O)C |
| PubChem Compound | 102166 |
| Last Modified | Nov 11 2021 |
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